8-Chloro-7-methoxyisoquinolin-1(2h)-one

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 8-chloro-7-methoxy-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H8ClNO2/c1-14-7-3-2-6-4-5-12-10(13)8(6)9(7)11/h2-5H,1H3,(H,12,13)
• InChI Key: XMNMLBCFROPXIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=CNC2=O)Cl

Description

8-Chloro-7-methoxyisoquinolin-1(2H)-one is a substituted isoquinolinone derivative characterized by a chloro group at position 8 and a methoxy group at position 7. Isoquinolinones are heterocyclic compounds of significant pharmacological interest due to their diverse biological activities, including antitumor, antihypertensive, and antimicrobial properties .

Comparison with Similar Compounds

Structural Comparison

The structural uniqueness of 8-Chloro-7-methoxyisoquinolin-1(2H)-one lies in the positions and types of substituents on the isoquinolinone core. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
8-Chloro-7-methoxyisoquinolin-1(2H)-one	Cl (C8), OCH₃ (C7)	C₁₀H₈ClNO₂	223.63*	Electron-withdrawing Cl and electron-donating OCH₃	—
7-Methoxy-8-nitroisoquinolin-1(2H)-one	NO₂ (C8), OCH₃ (C7)	C₁₀H₈N₂O₄	220.18	Nitro group enhances electron deficiency
7-Nitroisoquinolin-1(2H)-one	NO₂ (C7)	C₉H₆N₂O₃	190.16	Nitro at C7 influences reactivity
7-Methoxy-6-methylisoquinolin-8-ol	OCH₃ (C7), CH₃ (C6), OH (C8)	C₁₁H₁₁NO₂	189.21	Methyl and hydroxyl substituents

*Calculated based on molecular formula.

Key Observations :

• Positional Influence: The methoxy group at C7 in the target compound contrasts with the nitro group at C7 in 7-Nitroisoquinolin-1(2H)-one, suggesting differences in electronic distribution and pharmacological activity .

Physicochemical Properties

• Melting Points: 7-Methoxy-6-methylisoquinolin-8-ol melts at 188°C , while 7-Methoxy-8-nitroisoquinolin-1(2H)-one likely has a higher melting point due to nitro group polarity . The target compound’s melting point is expected to fall within this range.
• Solubility : Methoxy and chloro substituents may enhance lipophilicity compared to nitro-containing analogs, influencing solubility in organic solvents .